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Compound of Interest

Compound Name: Tetracyano nickel

Cat. No.: B1223027 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed breakdown of the systematic process for naming the

coordination compound K₂[Ni(CN)₄] according to the rules established by the International

Union of Pure and Applied Chemistry (IUPAC).

Structural Deconstruction and Component Analysis
The first step in naming a coordination compound is to identify its constituent parts. The

formula K₂[Ni(CN)₄] indicates a salt composed of a simple cation and a complex anion.

Cation: K⁺

Anionic Coordination Complex: [Ni(CN)₄]²⁻

The compound dissociates in solution into two potassium ions (2 x K⁺) and one

tetracyanonickelate(II) ion ([Ni(CN)₄]²⁻). The charge of the complex ion is -2, which balances

the +2 total charge from the two potassium ions.[1][2]

IUPAC Naming Protocol
The IUPAC nomenclature for coordination compounds follows a specific set of rules.[3][4][5]

This protocol outlines the application of these rules to K₂[Ni(CN)₄].

The positive ion (cation) is named first.[3][6] In this case, the cation is K⁺.
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Rule: Simple cations retain their elemental name.

Cation Name: Potassium

No prefix is used to indicate the number of cations (e.g., "di-") in the final name. The charge

balance implied by the anion's name and the metal's oxidation state makes this information

redundant.

The components within the coordination sphere are named in a specific order: ligands first,

then the central metal atom.[4][6]

Ligand Identification and Naming:

The ligand is CN⁻. According to IUPAC rules, the names of anionic ligands end in "-o".[4]

[5]

The name for the CN⁻ ligand is "cyano".[7]

Indicating the Number of Ligands:

There are four "cyano" ligands.

The Greek prefix "tetra-" is used to denote four identical ligands.[6][8]

Ligand part of the name: tetracyano

Naming the Central Metal Atom:

The central metal is Nickel (Ni).

Rule: If the coordination complex is an anion, the suffix "-ate" is added to the name of the

central metal.[4][6][7]

Therefore, "Nickel" becomes "nickelate".

Determining the Oxidation State of the Central Metal:

The overall charge of the complex ion [Ni(CN)₄]²⁻ is -2.
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The charge of each cyanide (CN⁻) ligand is -1.

Let the oxidation state of Nickel be x.

The sum of the oxidation states must equal the overall charge of the complex:

x + 4(-1) = -2

x - 4 = -2

x = +2

The oxidation state of Nickel is +2.[1][2] This is represented by a Roman numeral in

parentheses immediately following the metal's name: (II).[4][6]

The final name is constructed by combining the cation name and the complex anion name,

separated by a space.[3][6]

Cation: Potassium

Anion: tetracyanonickelate(II)

Full IUPAC Name: Potassium tetracyanonickelate(II)[9]

Data Presentation
Table 1: Component Nomenclature for K₂[Ni(CN)₄]
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Component Formula Type IUPAC Name Rule Applied

Cation K⁺ Simple Cation Potassium

Element name is

used for simple

cations.[3]

Ligand CN⁻ Anionic Ligand Cyano
Anionic ligands

end in "-o".[5]

Number of

Ligands
4 - tetra-

Greek prefix

indicates the

quantity of a

single type of

ligand.[6]

Central Metal Ni Transition Metal Nickel
Base name of

the metal.

Complex Ion [Ni(CN)₄]²⁻ Anionic Complex Nickelate

The suffix "-ate"

is added to the

metal for anionic

complexes.[4]

Table 2: Oxidation State Calculation for Nickel in [Ni(CN)₄]²⁻

Component Quantity
Charge/Oxidation
State

Total Charge

Nickel (Ni) 1 x x

Cyanide (CN⁻) 4 -1 -4

Total (Complex Ion) - - -2

Equation x + (-4) = -2 Result x = +2

Visualization of the Naming Workflow
The logical process for deriving the IUPAC name of K₂[Ni(CN)₄] is illustrated below.
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Start with Formula
K₂[Ni(CN)₄]

Identify Cation
 Rule 1a 

Identify Anionic Complex
[Ni(CN)₄]²⁻

 Rule 1b 

Name Cation:
Potassium Combine Cation and Anion

1. Identify Ligands:
CN⁻

3. Identify Metal:
Ni

4. Calculate Oxidation State:
+2 → (II)

Name Ligand:
cyano

2. Count Ligands (4):
tetra

Combine:
tetracyano

Assemble Anion Name

Apply Anion Rule:
-ate suffix

Name Metal:
nickelate

Combine:
nickelate(II)

tetracyanonickelate(II)

Final IUPAC Name:
Potassium tetracyanonickelate(II)

Click to download full resolution via product page

Caption: Logical workflow for IUPAC naming of K₂[Ni(CN)₄].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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